Cas no 1369132-45-5 (Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate)

• Product Name: Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate
• CAS No: 1369132-45-5
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 6231622
• PubChem ID: 133661793
• Update Time: 2025-11-01

Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1369132-45-5
• EN300-1880346
• tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate
• Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate

• Inchi： 1S/C14H28N2O2/c1-13(2,3)9-11-10-16(8-7-15-11)12(17)18-14(4,5)6/h11,15H,7-10H2,1-6H3
• InChI Key： NGBWJABEYDNYBI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C1)CC(C)(C)C)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.6Ų

Additional information on Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate

Introduction to Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate (CAS No. 1369132-45-5) in Modern Chemical and Pharmaceutical Research

Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate, identified by the chemical identifier CAS No. 1369132-45-5, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the piperazine derivative class, a structural motif widely recognized for its pharmacological versatility and biological activity. The unique arrangement of functional groups, including the tert-butyl and (2,2-dimethylpropyl) substituents, contributes to its distinct chemical properties and potential applications in drug development.

The synthesis and characterization of Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate have garnered attention due to its role as a key intermediate in the preparation of more complex pharmacophores. Piperazine derivatives are particularly valuable in medicinal chemistry due to their ability to modulate a wide range of biological targets, including enzymes and receptors. The presence of bulky alkyl groups such as the tert-butyl and (2,2-dimethylpropyl) moieties not only influences the steric environment of the molecule but also enhances its solubility and metabolic stability, making it an attractive candidate for further functionalization.

In recent years, advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate and biological targets. These studies have revealed that the compound exhibits promising binding affinities with various therapeutic targets, including serotonin receptors and dopamine transporters. Such findings have spurred interest in exploring its potential as a lead compound for the development of novel therapeutic agents.

The pharmaceutical industry has increasingly leveraged piperazine derivatives in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The structural features of Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate, particularly its ability to undergo selective modifications at multiple positions, make it a versatile scaffold for medicinal chemists. Researchers have employed various synthetic strategies to derivatize this compound, leading to a library of analogs with enhanced pharmacological properties.

One notable area of research involves the use of Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate in the development of central nervous system (CNS) drugs. Piperazine derivatives are known to cross the blood-brain barrier effectively, which is crucial for treating neurological conditions. Recent studies have demonstrated that modifications at the piperazine core can fine-tune pharmacokinetic profiles, improving bioavailability and reducing side effects. The incorporation of bulky groups like tert-butyl and (2,2-dimethylpropyl) has been shown to enhance metabolic stability while maintaining potent biological activity.

Another emerging application of Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate is in the field of antiviral research. The ability of piperazine derivatives to interact with viral enzymes and receptors has opened new avenues for antiviral drug discovery. Preliminary studies suggest that this compound exhibits inhibitory effects against certain viral proteases and polymerases, making it a promising candidate for further investigation.

The synthetic methodologies employed in the preparation of Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate are also worth mentioning. Traditional approaches involve multi-step organic synthesis involving reductive amination, nucleophilic substitution reactions, and protection-deprotection strategies. However, recent advancements in catalytic methods have enabled more efficient and scalable syntheses. For instance, transition metal-catalyzed cross-coupling reactions have been utilized to introduce functional groups at specific positions with high regioselectivity.

In conclusion,Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate (CAS No. 1369132-45-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an invaluable tool for drug discovery efforts targeting various therapeutic areas. As research continues to uncover new applications for this compound,Tert-butyl 3-(2,2-dimethylpropyl)piperazine-1-carboxylate is poised to play a pivotal role in shaping the future of medicinal chemistry.